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Compound of Interest

Compound Name: D-Glucose-2-d1

CAS No.: 30737-83-8

Cat. No.: B3334085 Get Quote

Executive Summary & Technical Context[1][2][3][4]
[5][6][7][8]
D-Glucose-2-d1 (CAS: 106032-62-6 / 51517-59-0) is a stable isotope-labeled monosaccharide

where the hydrogen at the C2 position is replaced by deuterium. Unlike radiolabeled glucose (

or

), it is non-radioactive and chemically stable.[1]

The Critical Insight: While the toxicological risk to the operator is negligible (GHS Classification:

Non-Hazardous), the operational risk to the experiment is high. Deuterated reagents are

hygroscopic and expensive. The primary function of your Personal Protective Equipment (PPE)

and handling protocol is not just to protect you from the chemical, but to protect the chemical

from you—specifically from moisture, skin oils, and biological nucleases that can compromise

metabolic flux analysis (MFA) or NMR quantification.

Risk Assessment & PPE Matrix
Effective handling requires distinguishing between Basic Safety (OSHA/HSE compliance) and

integrity Assurance (GLP/GMP standards).

PPE Selection Logic
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The following matrix dictates the required gear based on the experimental context.

Component
Standard Safety
(Benchtop)

High-Integrity (Cell
Culture/MS)

Rationale

Hand Protection
Nitrile Gloves

(Standard)

Nitrile (Powder-Free,

Extended Cuff)

Prevents transfer of

skin oils/keratin.

Extended cuffs

prevent wrist

exposure during

biosafety cabinet

work.

Eye Protection
Safety Glasses (Side

shields)
Chemical Goggles

Standard impact

protection. Goggles

preferred if handling

fine powders that may

disperse.

Respiratory N95 (Optional) Surgical Mask / N95

Prevents breath

moisture/saliva from

contaminating

hygroscopic powder

during weighing.

Body Protection
Lab Coat

(Cotton/Poly)

Tyvek® Sleeves or

Dedicated Coat

Cotton sheds fibers.

Synthetic sleeves

reduce particulate

contamination in

sensitive LC-MS

preps.

Visualization: PPE & Handling Decision Tree
Figure 1: Decision logic for selecting the appropriate protection level based on downstream

application.
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Start: Define Application

Is the sample for
Cell Culture or Mass Spec?

Standard Protocol
(NMR / Synthesis)

No

High-Integrity Protocol
(Metabolic Flux / LC-MS)

Yes

PPE: Nitrile Gloves,
Safety Glasses, Lab Coat

Environment:
Clean Benchtop

PPE: Extended Cuff Nitrile,
Mask, Sleeve Covers

Environment:
Biosafety Cabinet or

Desiccated Glove Box

Click to download full resolution via product page

Caption: Workflow logic for selecting PPE intensity based on experimental sensitivity

requirements.

Operational Protocol: The "Dry Chain" Handling
Method
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Deuterated glucose is highly hygroscopic. Moisture uptake introduces two errors:

Mass Error: Weighing water instead of isotope leads to incorrect molar concentrations.

Isotopic Dilution: While C-D bonds are stable, introducing water facilitates H/D exchange in

solvent protons during subsequent steps.

Step-by-Step Weighing & Solubilization
Prerequisites:

Calibrated Analytical Balance (Readability: 0.01 mg).

Anti-static gun (ZeroStat) or anti-static weighing boat.

Solvent (e.g., D2O or Media) pre-aliquoted.

Protocol:

Environment Prep:

Ensure humidity is <50% if possible.

Wipe down balance area with 70% Ethanol (allow to dry completely to remove moisture).

PPE Donning:

Put on nitrile gloves.[2] Crucial: Pull lab coat cuffs over gloves or gloves over cuffs to seal

the wrist gap.

Don a face mask to prevent breath condensation on the weighing boat.

Equilibration:

Remove the D-Glucose-2-d1 vial from storage (usually room temp or 4°C).

Wait 15 minutes before opening if taken from cold storage to prevent condensation

forming inside the vial.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_alpha_D_glucose_13C2_1.pdf
https://www.benchchem.com/product/b3334085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Transfer:

Use a clean, dry stainless steel or PTFE-coated spatula.

Technique: Do not hover your hand over the open stock vial. Approach from the side to

minimize particulate fallout from sleeves.

Reseal the stock vial immediately after removing the aliquot. Use Parafilm if storing for

long periods.

Solubilization:

Add solvent to the weighed powder, not powder to the solvent, to ensure complete

dissolution and quantitative transfer.

Visualization: Contamination Control Workflow
Figure 2: The "Dry Chain" workflow to prevent hygroscopic error and biological contamination.
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Caption: Operational sequence emphasizing rapid sealing to prevent moisture uptake.

Emergency Response & Disposal
Although D-Glucose-2-d1 is non-hazardous, laboratory compliance requires specific disposal

protocols to differentiate it from general waste.

Spill Management
Hazard: Slip hazard (if wet); Sticky residue.
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Action:

Sweep up dry powder carefully to avoid dust generation.[1][3]

If wet, wipe with a damp cloth followed by a dry paper towel.

Note: No neutralization is required.

Disposal Protocol
Do not treat stable isotopes as radioactive waste.[1]

Waste Stream Classification Method

Solid Waste Non-Hazardous Chemical

Place in a labeled container

(e.g., "Solid Chemical Waste").

[1] Do not mix with biohazards

unless contaminated.

Liquid Waste Organic/Aqueous

Dilute solutions can often be

drain-disposed (check local

EHS rules). Concentrated

solutions go to "Aqueous

Chemical Waste."

Container Glass/Plastic

Triple rinse with water. Deface

the label. Recycle or dispose

of as glass waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. benchchem.com [benchchem.com]

3. datasheets.scbt.com [datasheets.scbt.com]

4. carlroth.com:443 [carlroth.com:443]

To cite this document: BenchChem. [Operational Guide: Handling and Protection Strategy for
D-Glucose-2-d1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3334085#personal-protective-equipment-for-
handling-d-glucose-2-d1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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